3-(7-Azabicyclo[2.2.1]heptan-7-yl)-1,2-benzothiazole 1,1-dioxide

• IUPAC Name: 3-(7-azabicyclo[2.2.1]heptan-7-yl)-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C13H14N2O2S/c16-18(17)12-4-2-1-3-11(12)13(14-18)15-9-5-6-10(15)8-7-9/h1-4,9-10H,5-8H2
• InChI Key: RMJVJJMXHVNZCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC1N2C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

The compound appears to contain a 7-azabicyclo[2.2.1]heptane moiety. This structure is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of new 7-azabicyclo[2.2.1]heptane derivatives has been achieved in a four-step synthetic sequence, starting from readily available cyclohex-3-enecarboxylic acid, Curtius reaction, stereoselective bromination leading to major benzyl (cis-3,trans-4-dibromocyclohex-1yl)carbamates (amides or sulfonamides), followed by NaH-mediated intramolecular cyclization.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by NMR spectroscopic analysis.

Chemical Reactions Analysis

Reactions of electrophilic chalcogenation (sulfenylation and selenenylation) of 7-azabicyclo[2.2.1]heptadiene derivatives with electron-withdrawing substituents have been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques, including electrochemical characterization.

Mechanism of Action

While the specific mechanism of action for this compound is not available, related compounds have shown inhibition in T-lymphocytes, preventing the formation of active transcription factors such as NF-AT and NF-IL2A, which are essential for interleukin-2 (IL2) gene expression.

Future Directions

Future research could focus on further functionalization of these compounds to build up a library of bridged aza-bicyclic structures.